![molecular formula C18H22N6O2S2 B1198841 2-[(1-cyclohexyl-5-tetrazolyl)thio]-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide](/img/structure/B1198841.png)
2-[(1-cyclohexyl-5-tetrazolyl)thio]-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide
Overview
Description
2-[(1-cyclohexyl-5-tetrazolyl)thio]-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide is a member of benzothiazoles.
Scientific Research Applications
Analgesic Activity
Research has shown that certain acetamide derivatives, which include compounds similar to 2-[(1-cyclohexyl-5-tetrazolyl)thio]-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide, possess potential analgesic properties. These compounds have been tested for their ability to reduce pain responses in various models, indicating their potential in pain management applications (Kaplancıklı et al., 2012).
Antimicrobial and Antiviral Properties
Another significant application is in the area of antimicrobial and antiviral activities. Studies have demonstrated that benzothiazole derivatives, closely related to the compound , show promising activities against various pathogens, including bacteria and viruses. This suggests their potential use in developing new antimicrobial and antiviral agents (Tang et al., 2019).
Antitumor Activity
There is also evidence of antitumor activities associated with benzothiazole derivatives. Research indicates that certain compounds within this class can exhibit considerable anticancer activity against various cancer cell lines, making them potential candidates for cancer treatment (Yurttaş et al., 2015).
Metabolic Stability in Drug Development
Furthermore, these compounds have been investigated for their role in enhancing metabolic stability in drug development. Modifications in the benzothiazole ring, a core component of this compound, have shown to improve metabolic stability, which is crucial for the development of effective pharmaceuticals (Stec et al., 2011).
properties
Product Name |
2-[(1-cyclohexyl-5-tetrazolyl)thio]-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide |
|---|---|
Molecular Formula |
C18H22N6O2S2 |
Molecular Weight |
418.5 g/mol |
IUPAC Name |
2-(1-cyclohexyltetrazol-5-yl)sulfanyl-N-(6-ethoxy-1,3-benzothiazol-2-yl)acetamide |
InChI |
InChI=1S/C18H22N6O2S2/c1-2-26-13-8-9-14-15(10-13)28-17(19-14)20-16(25)11-27-18-21-22-23-24(18)12-6-4-3-5-7-12/h8-10,12H,2-7,11H2,1H3,(H,19,20,25) |
InChI Key |
MTAVMRDIGKGDCV-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)CSC3=NN=NN3C4CCCCC4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Octahydropyrrolo[1,2-a]pyrazine](/img/structure/B1198759.png)
![N-[(3S,6S,9S,11R,15S,18S,20R,21R,24S,25S,26S)-6-[(1S,2S)-1,2-dihydroxy-2-(4-hydroxyphenyl)ethyl]-11,20,21,25-tetrahydroxy-3,15-bis[(1S)-1-hydroxyethyl]-26-methyl-2,5,8,14,17,23-hexaoxo-1,4,7,13,16,22-hexazatricyclo[22.3.0.09,13]heptacosan-18-yl]octadeca-9,12-dienamide](/img/structure/B1198774.png)
